Cas no 681152-39-6 (8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 7-Me ether, 2''-O-(2-methylbutanoyl))

8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 7-Me ether, 2''-O-(2-methylbutanoyl) structure
681152-39-6 structure
Product Name:8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 7-Me ether, 2''-O-(2-methylbutanoyl)
CAS No:681152-39-6
MF:C27H30O11
MW:530.520509243011
CID:6764322
Update Time:2024-03-03

8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 7-Me ether, 2''-O-(2-methylbutanoyl) Chemical and Physical Properties

Names and Identifiers

    • Isoswertisin 2''-O-(2'''-methylbutyrate)
    • 8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 7-Me ether, 2''-O-(2-methylbutanoyl)
    • Inchi: 1S/C27H30O11/c1-4-12(2)27(34)38-26-23(33)22(32)19(11-28)37-25(26)21-18(35-3)10-16(31)20-15(30)9-17(36-24(20)21)13-5-7-14(29)8-6-13/h5-10,12,19,22-23,25-26,28-29,31-33H,4,11H2,1-3H3
    • InChI Key: NMPAISVEPHNOCP-UHFFFAOYSA-N
    • SMILES: CCC(C(OC1C(C2C3OC(C4C=CC(O)=CC=4)=CC(C=3C(O)=CC=2OC)=O)OC(CO)C(O)C1O)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 38
  • XLogP3: 1.04

8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 7-Me ether, 2''-O-(2-methylbutanoyl) Related Literature

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